![molecular formula C9H20ClN B1445477 3-Butylpiperidine hydrochloride CAS No. 858834-35-2](/img/structure/B1445477.png)
3-Butylpiperidine hydrochloride
Overview
Description
3-Butylpiperidine hydrochloride is a chemical compound with the CAS Number: 858834-35-2 and a molecular weight of 177.72 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI Code is 1S/C9H19N.ClH/c1-2-3-5-9-6-4-7-10-8-9;/h9-10H,2-8H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 146-148 degrees Celsius .Scientific Research Applications
1. Synthesis and Chemical Properties
3-Butylpiperidine hydrochloride is involved in various chemical syntheses and studies. For instance, it plays a role in the palladium-catalyzed β-selective C(sp3)-H arylation of N-Boc-Piperidines, a crucial process in pharmaceutical research for synthesizing 3-arylpiperidines, important building blocks in drug development (Millet & Baudoin, 2015). Additionally, studies on the structural features of related compounds, such as 1-(3-n-butoxypropyl)-4-benzoyloxypiperidine hydrochloride, have been conducted using various NMR methods, revealing insights into their conformational isomers and complex formation (Kemel’bekov et al., 2013).
2. Biological and Pharmaceutical Research
In biological and pharmaceutical contexts, derivatives of this compound have been explored for their various properties. For example, a study on lipase-catalyzed enantiomer separation of 3-hydroxy-4-(tosyloxy)butanenitrile, a precursor for pharmaceutical compounds, reveals its potential in synthesizing medically significant molecules (Kamal et al., 2007). Another study on the synthesis and characterization of new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, which are potential dual antihypertensive agents, underscores the relevance of this compound derivatives in drug design (Marvanová et al., 2016).
3. Analytical and Detection Techniques
In analytical chemistry, this compound derivatives have been utilized in developing detection and analysis techniques. A study on the validation and application of a liquid chromatography-tandem mass spectrometric method for determining SCH 211803 in rat and monkey plasma exemplifies this application (Yang et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
Piperidine derivatives have been utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . .
Mode of Action
Some piperidine derivatives have been found to interact with various receptors and enzymes, leading to their therapeutic effects .
Biochemical Pathways
Piperidine derivatives have been found to regulate several crucial signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/aκt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-iκb etc .
Pharmacokinetics (ADME Properties)
The compound is a powder and has a melting point of 146-148 degrees celsius .
Result of Action
Piperidine derivatives have been found to inhibit cell migration and help in cell cycle arrest to inhibit survivability of cancer cells .
properties
IUPAC Name |
3-butylpiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N.ClH/c1-2-3-5-9-6-4-7-10-8-9;/h9-10H,2-8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSUHKFVSTCORRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CCCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
858834-35-2 | |
Record name | 3-butylpiperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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